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Compound of Interest

Compound Name:
Propanamide, N-(4-fluoro-3-

nitrophenyl)-

CAS No.: 152666-75-6

Cat. No.: B12560075

Get Quote

Executive Summary
The purification of N-phenylpropanamide (commonly known as propionanilide) is a

fundamental workflow in synthetic organic chemistry and drug development, where it frequently

serves as a reference standard or a key intermediate in the synthesis of non-steroidal

antiandrogens and opioid analgesics. This application note details a self-validating, mixed-

solvent recrystallization protocol designed to isolate high-purity N-phenylpropanamide from

crude synthetic mixtures. By leveraging specific thermodynamic solubility differentials, this

method ensures maximum recovery while strictly excluding synthetic byproducts and

impurities.

Physico-Chemical Profile
Understanding the physical properties of N-phenylpropanamide is critical for selecting the

appropriate solvent system and analytical validation parameters.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b12560075#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12560075?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Reference

IUPAC Name N-phenylpropanamide [1]

Synonyms
Propionanilide, N-

Phenylpropionamide
[2]

CAS Registry Number 620-71-3 [2]

Molecular Formula C9H11NO [3]

Molecular Weight 149.19 g/mol [1]

Melting Point 104 °C – 107 °C [3]

Aqueous Solubility ~2.2 g/L (Insoluble) at 25 °C [2]

Mechanistic Rationale for Solvent Selection
N-phenylpropanamide features a hydrophobic phenyl ring and a polar amide moiety capable of

strong intermolecular hydrogen bonding. When designing a recrystallization protocol, one must

exploit the steep temperature-dependent solubility curve of this compound.

While highly soluble in room-temperature organic solvents (which would lead to poor recovery),

its aqueous solubility is exceptionally low ()[2]. Therefore, a mixed-solvent system—specifically

ethanol and water—provides the optimal thermodynamic environment for purification ()[4].

The Causality of the Mixed-Solvent System: Hot ethanol acts as the primary solvent, efficiently

disrupting the amide-amide hydrogen bonds and solvating the target compound. Water serves

as the anti-solvent. By titrating hot water into the ethanolic solution, the overall dielectric

constant of the medium is altered, drastically lowering the solubility of the N-

phenylpropanamide. This drives controlled supersaturation and subsequent selective

nucleation upon cooling, while structurally distinct impurities remain solvated in the mother

liquor.
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Workflow for the mixed-solvent recrystallization of N-phenylpropanamide.
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Step-by-Step Recrystallization Protocol
Materials Required:

Crude N-phenylpropanamide

Absolute Ethanol (Primary Solvent)

Deionized Water (Anti-Solvent)

Standard glassware: Erlenmeyer flasks, Hirsch/Büchner funnel, fluted filter paper, ice bath,

and a vacuum desiccator.

Methodology:

Solvent Preparation: Heat absolute ethanol and deionized water in separate Erlenmeyer

flasks on a hot plate to approximately 70–75 °C (just below the boiling point of ethanol).

Primary Dissolution: Transfer the crude N-phenylpropanamide to a clean Erlenmeyer flask.

Add the hot ethanol dropwise while swirling continuously until the solid is just dissolved.

Expertise Insight: Using the absolute minimum volume of hot solvent ensures a highly

concentrated solution. Excess solvent will flatten the solubility curve, severely reducing the

final yield.

Hot Filtration (Conditional): If insoluble mechanical impurities, dust, or unreacted polymeric

byproducts are visible, rapidly filter the hot solution through a fluted filter paper in a pre-

warmed stemless funnel to prevent premature crystallization in the stem.

Anti-Solvent Titration (The Cloud Point Method): Maintain the clarified solution on the heat

source. Add hot deionized water dropwise to the ethanolic solution. Continue the addition

until the solution becomes persistently turbid (cloudy), indicating that the saturation point has

been reached. Immediately add 1-2 drops of hot ethanol to just clear the turbidity.

Controlled Crystallization: Remove the flask from the heat source. Cover the mouth of the

flask and allow it to cool undisturbed to room temperature.
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Expertise Insight: Slow, undisturbed cooling is critical. It promotes the formation of large,

pure crystals by allowing the amide molecules to arrange optimally in the crystal lattice,

physically excluding impurities. Once at room temperature, place the flask in an ice-water

bath for 15 minutes to maximize precipitation.

Isolation and Washing: Collect the crystals via vacuum filtration using a Büchner or Hirsch

funnel. Wash the filter cake with a minimal volume of an ice-cold ethanol/water mixture

(prepared at the same volumetric ratio used during the cloud point titration).

Expertise Insight: Washing with the exact ice-cold solvent mixture removes residual

mother liquor containing concentrated impurities without redissolving the purified product.

Desiccation: Transfer the purified crystals to a pre-weighed watch glass. Dry in a vacuum

desiccator over anhydrous calcium chloride or silica gel for 24 hours to remove all trace

solvents.

Analytical Validation (Self-Validating System)
To ensure the protocol was successful, the isolated product must be validated against its

established physico-chemical profile:

Melting Point Determination: The purified N-phenylpropanamide must exhibit a sharp melting

point between [1]. A broad or depressed melting range (>2 °C variance) indicates incomplete

drying (residual solvent) or retained synthetic impurities, necessitating a second

recrystallization cycle.

Yield Calculation: Weigh the dried crystals to determine the percentage recovery relative to

the initial crude mass. A successful mixed-solvent recrystallization should typically yield 75-

85% recovery.

References
Propionic anilide - Physico-chemical Properties.ChemBK. Available at:[Link]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.fishersci.com/shop/products/propionanilide-98-thermo-scientific/AAH3183214
https://www.fishersci.com/shop/products/propionanilide-98-thermo-scientific/AAH3183214
https://www.chemblink.com/products/620-71-3.htm
https://www.chemblink.com/products/620-71-3.htm
https://www.chembk.com/en/chem/Propionic%20anilide
https://www.benchchem.com/pdf/troubleshooting_low_yield_in_2_2_Dimethyl_N_phenylpropanamide_synthesis.pdf
https://www.benchchem.com/product/b12560075/docs#application-note-recrystallization-and-purification-of-n-phenylpropanamide
https://www.benchchem.com/product/b12560075/docs#application-note-recrystallization-and-purification-of-n-phenylpropanamide
https://www.benchchem.com/product/b12560075/docs#application-note-recrystallization-and-purification-of-n-phenylpropanamide
https://www.benchchem.com/product/b12560075/docs#application-note-recrystallization-and-purification-of-n-phenylpropanamide
https://www.benchchem.com/product/b12560075?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12560075?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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